N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-3-(4-oxoquinazolin-3(4H)-yl)propanamide

• IUPAC Name: N-[4-(2,3-dihydroimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]-3-(4-oxoquinazolin-3-yl)propanamide
• InChI: InChI=1S/C22H19N5O2S/c28-20(9-10-27-14-23-18-4-2-1-3-17(18)21(27)29)24-16-7-5-15(6-8-16)19-13-26-11-12-30-22(26)25-19/h1-8,13-14H,9-12H2,(H,24,28)
• InChI Key: PVHLUZWEUJLJQL-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=NC(=CN21)C3=CC=C(C=C3)NC(=O)CCN4C=NC5=CC=CC=C5C4=O
• Molecular Formula: C22H19N5O2S
• Molecular Weight: 417.5 g/mol

Description

N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-3-(4-oxoquinazolin-3(4H)-yl)propanamide is a useful research compound. Its molecular formula is C22H19N5O2S and its molecular weight is 417.49. The purity is usually 95%.
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Scientific Research Applications

DNA Interaction and Chromosomal Analysis

The compound is related to the Hoechst dyes family, known for binding to the minor groove of double-stranded B-DNA with specificity for AT-rich sequences. Hoechst derivatives, including N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-3-(4-oxoquinazolin-3(4H)-yl)propanamide, are used extensively in scientific research, particularly in plant cell biology for chromosome and nuclear staining, flow cytometry, and the analysis of plant chromosomes. These compounds also serve as radioprotectors and topoisomerase inhibitors, providing a basis for rational drug design and the investigation of DNA sequence recognition and binding mechanisms (Issar & Kakkar, 2013).

Development of Antituberculosis Drugs

Imidazo[2,1-b]thiazol derivatives, like the compound , have been studied for their potential in treating diseases such as tuberculosis. Delamanid, a compound developed from a new chemical group including 6-nitro-2,3-dihydroimidazo[2,1-b]oxazole, has shown efficacy against drug-resistant tuberculosis with a good safety profile, highlighting the potential of such structures in therapeutic development (Diacon, von Groote-Bidlingmaier, & Donald, 2014).

Optical and Electrochemical Applications

Compounds with benzothiazol and imidazothiazol moieties have been explored for their diverse chemical and physical properties. They have been utilized in various applications including spectroscopic properties, structures, magnetic properties, biological and electrochemical activity. The structural variability and the range of properties these compounds exhibit make them valuable in scientific research and potential industrial applications (Boča, Jameson, & Linert, 2011).

Enzymatic Remediation of Organic Pollutants

The enzymatic approach, involving enzymes like laccases and peroxidases, is gaining interest for the remediation or degradation of various organic pollutants, particularly in the presence of redox mediators. These mediators enhance the efficiency and range of substrates for degradation, suggesting potential industrial applications for wastewater treatment and environmental cleanup (Husain & Husain, 2007).